Cas no 53704-20-4 ((3E)-5-(2E)-1,3,3-trimethyl-2,3-dihydro-1H-indol-2-ylidenepent-3-en-2-one)

• Product Name: (3E)-5-(2E)-1,3,3-trimethyl-2,3-dihydro-1H-indol-2-ylidenepent-3-en-2-one
• CAS No: 53704-20-4
• MF: C₁₆H₁₉NO
• MW: 241.328164339066
• MDL: MFCD06409597
• CID: 366685
• PubChem ID: 44669331
• Update Time: 2025-05-19

(3E)-5-(2E)-1,3,3-trimethyl-2,3-dihydro-1H-indol-2-ylidenepent-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Penten-2-one,5-(1,3-dihydro-1,3,3-trimethyl-2H-indol-2-ylidene)-
• (3E,5E)-5-(1,3,3-Trimethyl-2-indolinylidene)-3-penten-2-one
• 5-(1,3,3-trimethylindol-2-ylidene)pent-3-en-2-one
• (3E,5E)-5-(1,3,3-Trimethyl-1,3-dihydro-2H-indol-2-ylidene)pent-3-en-2-one
• (E,5E)-5-(1,3,3-Trimethylindolin-2-ylidene)pent-3-en-2-one
• 5-(1,3,3-Trimethyl-indolin-2-yliden)-pent-3-en-2-on
• 5-(1,3,3-trimethyl-indolin-2-ylidene)-pent-3-en-2-one
• (3E)-5-(2E)-1,3,3-trimethyl-2,3-dihydro-1H-indol-2-ylidenepent-3-en-2-one
• FT-0601961
• 5-(1,3,3-Trimethyl-1,3-dihydro-2H-indol-2-ylidene)pent-3-en-2-one
• F9995-0755
• DTXSID90697665
• (E)-5-((E)-1,3,3-trimethylindolin-2-ylidene)pent-3-en-2-one
• 53704-20-4
• CS-0453384
• MFCD06409597
• (3E)-5-[(2E)-1,3,3-trimethyl-2,3-dihydro-1H-indol-2-ylidene]pent-3-en-2-one
• EN300-21040385
• (3E,5E)-5-(1,3,3-trimethylindolin-2-ylidene)pent-3-en-2-one
• AKOS000814133

• MDL： MFCD06409597
• Inchi： 1S/C16H19NO/c1-12(18)8-7-11-15-16(2,3)13-9-5-6-10-14(13)17(15)4/h5-11H,1-4H3
• InChI Key： HBKYTZJPJFSCEF-UHFFFAOYSA-N
• SMILES： O=C(C)C=CC=C1C(C)(C)C2C=CC=CC=2N1C

Computed Properties

• Exact Mass: 241.14700
• Monoisotopic Mass: 241.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2
• XLogP3: 3.4

Experimental Properties

• Density: 1.07
• Melting Point: 127-131℃
• Boiling Point: 362.7°Cat760mmHg
• Flash Point: 130.5°C
• Refractive Index: 1.591
• PSA: 20.31000
• LogP: 3.50810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on (3E)-5-(2E)-1,3,3-trimethyl-2,3-dihydro-1H-indol-2-ylidenepent-3-en-2-one

Research Briefing on (3E)-5-(2E)-1,3,3-trimethyl-2,3-dihydro-1H-indol-2-ylidenepent-3-en-2-one (CAS: 53704-20-4)

The compound (3E)-5-(2E)-1,3,3-trimethyl-2,3-dihydro-1H-indol-2-ylidenepent-3-en-2-one (CAS: 53704-20-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This indole-derived molecule exhibits unique structural and functional properties, making it a promising candidate for various therapeutic applications. Recent studies have explored its potential as a bioactive agent, particularly in the context of cancer therapy, neurodegenerative diseases, and antimicrobial resistance.

One of the key areas of interest is the compound's role in modulating cellular signaling pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that (3E)-5-(2E)-1,3,3-trimethyl-2,3-dihydro-1H-indol-2-ylidenepent-3-en-2-one exhibits potent inhibitory effects on the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancer cells. The study utilized in vitro assays and xenograft models to validate its efficacy, showing a significant reduction in tumor growth with minimal off-target effects.

Another groundbreaking research effort, highlighted in Nature Chemical Biology, focused on the compound's neuroprotective properties. The study revealed that (3E)-5-(2E)-1,3,3-trimethyl-2,3-dihydro-1H-indol-2-ylidenepent-3-en-2-one can cross the blood-brain barrier and mitigate oxidative stress in neuronal cells. This finding opens new avenues for its application in treating neurodegenerative disorders such as Alzheimer's and Parkinson's diseases.

In addition to its therapeutic potential, recent advancements in synthetic chemistry have improved the scalability and purity of (3E)-5-(2E)-1,3,3-trimethyl-2,3-dihydro-1H-indol-2-ylidenepent-3-en-2-one. A 2024 paper in Organic Process Research & Development detailed a novel catalytic method for its synthesis, achieving a yield of over 85% with high enantiomeric purity. This development is critical for facilitating large-scale production and further preclinical studies.

Despite these promising results, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of the compound. Ongoing research aims to address these limitations through structural modifications and formulation strategies. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, (3E)-5-(2E)-1,3,3-trimethyl-2,3-dihydro-1H-indol-2-ylidenepent-3-en-2-one (CAS: 53704-20-4) represents a versatile and potent molecule with broad therapeutic potential. Continued research and development efforts are essential to fully unlock its capabilities and bring it closer to clinical use.